Cas no 1805969-66-7 (3,5-Dibromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 3,5-Dibromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1805969-66-7
• MF: C₇H₂Br₂F₅N
• MW: 354.897497653961
• CID: 4811516
• Update Time: 2025-06-09

3,5-Dibromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2Br2F5N/c8-2-1-15-5(7(12,13)14)4(9)3(2)6(10)11/h1,6H
• InChI Key： MTRPSNVEGHTLDK-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=NC=C(C=1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9

Additional information on 3,5-Dibromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine

Comprehensive Analysis of 3,5-Dibromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805969-66-7)

The compound 3,5-Dibromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805969-66-7) is a highly specialized halogenated pyridine derivative that has garnered significant attention in modern chemical research and industrial applications. Its unique molecular structure, featuring multiple fluorine and bromine substituents, makes it a valuable intermediate in the synthesis of advanced materials, pharmaceuticals, and agrochemicals. This article delves into the properties, applications, and recent advancements related to this compound, addressing common queries and trending topics in the field.

One of the most frequently searched questions about 3,5-Dibromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine revolves around its synthetic routes and reactivity. Researchers often explore its potential as a building block for heterocyclic compounds, particularly in the development of crop protection agents and pharmaceutical intermediates. The presence of both difluoromethyl and trifluoromethyl groups enhances its lipophilicity and metabolic stability, traits highly sought after in drug design. Recent studies highlight its role in cross-coupling reactions, where it serves as a precursor for palladium-catalyzed transformations.

Another hot topic tied to this compound is its environmental impact and sustainability. With growing interest in green chemistry, scientists are investigating eco-friendly synthesis methods for halogenated pyridines. Innovations such as catalytic fluorination and solvent-free reactions are being explored to reduce waste and energy consumption. The compound's stability under various conditions also makes it a candidate for long-term storage solutions in specialty chemicals.

From an industrial perspective, 3,5-Dibromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine is gaining traction in the electronic materials sector. Its electron-withdrawing properties make it suitable for use in organic semiconductors and light-emitting diodes (LEDs). Companies are increasingly patenting formulations incorporating this compound to enhance device performance, addressing the demand for energy-efficient technologies.

Safety and handling protocols for CAS No. 1805969-66-7 are another area of interest. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and ventilation systems are recommended during laboratory use. Regulatory databases like REACH and EPA provide updated guidelines for its transportation and storage, ensuring compliance with global standards.

In summary, 3,5-Dibromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine represents a versatile and innovative chemical with broad applications. Its relevance to sustainable chemistry, advanced materials, and life sciences ensures its continued prominence in research and industry. By addressing both technical and trending aspects, this article aims to serve as a comprehensive resource for professionals and enthusiasts alike.